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Compound of Interest

Compound Name: Tert-butyldimethylsilyl fluoride

Cat. No.: B16142555

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

Tert-butyldimethylsilyl fluoride (TBDMSF). Due to the limited availability of complete,

experimentally verified datasets for this specific compound, this guide combines available data

with well-established spectroscopic trends for closely related organosilicon compounds to offer

a reliable predictive profile. The information herein is intended to support researchers in the

identification, characterization, and application of TBDMSF in synthetic chemistry and drug

development.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic and

organometallic compounds. The following tables summarize the predicted and observed

(where available) NMR data for Tert-butyldimethylsilyl fluoride.

¹H NMR Data
The proton NMR spectrum of TBDMSF is expected to be simple, showing two distinct signals

corresponding to the protons of the tert-butyl and the methyl groups.
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment
Coupling
Constant (J)
Hz

~0.9 - 1.0 Singlet 9H C(CH₃)₃ N/A

~0.1 - 0.2 Doublet 6H Si(CH₃)₂ ³J(H-F) ≈ 7-8 Hz

Note: The chemical shifts are estimated based on data for other tert-butyldimethylsilyl

compounds. The doublet for the Si-methyl protons arises from coupling to the fluorine atom.

¹³C NMR Data
The carbon NMR spectrum will reflect the carbon framework of the molecule, with signals for

the quaternary and primary carbons of the tert-butyl group, and the methyl carbons attached to

the silicon atom.

Chemical Shift (δ) ppm Assignment

~26 C(CH₃)₃

~18 C(CH₃)₃

~ -4 Si(CH₃)₂

Note: These chemical shifts are estimations based on known values for similar tert-

butyldimethylsilyl derivatives.[1][2] Some minor splitting of the Si-CH₃ signal due to coupling

with fluorine might be observed.

¹⁹F NMR Data
Fluorine-19 NMR is a highly sensitive technique for the direct observation of fluorine atoms in a

molecule.

Chemical Shift (δ) ppm Multiplicity Coupling Constant (J) Hz

~ -160 to -170 Septet ³J(F-H) ≈ 7-8 Hz
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Note: The chemical shift is predicted based on the typical range for alkylsilyl fluorides and is

referenced to CFCl₃.[3] The septet multiplicity is due to coupling with the six equivalent protons

of the two methyl groups attached to the silicon atom.

Infrared (IR) Spectroscopy
The IR spectrum of Tert-butyldimethylsilyl fluoride will exhibit characteristic absorption

bands corresponding to the vibrations of its functional groups.

Wavenumber (cm⁻¹) Intensity Assignment

~2960-2860 Strong
C-H stretching (tert-butyl and

methyl)

~1470, 1365 Medium C-H bending (tert-butyl)

~1250 Strong Si-CH₃ symmetric deformation

~830-780 Strong
Si-C stretching and CH₃

rocking

~950-810 Strong Si-F stretching[4]

Note: The Si-F stretching frequency is a key diagnostic peak for this compound. The exact

positions of the peaks can be influenced by the physical state of the sample (e.g., neat liquid,

solution).[4]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. For Tert-butyldimethylsilyl fluoride, electron ionization (EI) is a common

method.
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m/z Relative Intensity Assignment

134 Low [M]⁺ (Molecular Ion)

119 Moderate [M - CH₃]⁺

77 High [(CH₃)₂SiF]⁺[5]

57 High [C(CH₃)₃]⁺[5]

56 Moderate
[C₄H₈]⁺ (from isobutene

elimination)[5][6]

Note: The fragmentation is characterized by the loss of a methyl group and the formation of the

stable tert-butyl cation. The base peak is often observed at m/z 77, corresponding to the

dimethylsilyl fluoride cation.[5]

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for

Tert-butyldimethylsilyl fluoride. These should be adapted based on the specific

instrumentation and safety guidelines of the laboratory.

NMR Spectroscopy
Sample Preparation: Prepare a solution of Tert-butyldimethylsilyl fluoride (typically 5-25

mg) in a deuterated solvent (e.g., CDCl₃, C₆D₆) in a standard 5 mm NMR tube. The

concentration should be adjusted to obtain a good signal-to-noise ratio.

Instrumentation: Use a high-field NMR spectrometer (e.g., 300 MHz or higher).

¹H NMR: Acquire the spectrum with a standard pulse sequence. Key parameters include a

spectral width of approximately 10-15 ppm, a sufficient number of scans for good signal-to-

noise, and a relaxation delay of 1-5 seconds.

¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A wider spectral

width (e.g., -10 to 50 ppm) is necessary. Due to the lower natural abundance of ¹³C, a larger

number of scans and a longer acquisition time will be required.
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¹⁹F NMR: Use a probe tuned to the fluorine frequency. The spectral width should be large

enough to encompass the expected chemical shift range (e.g., -200 to 0 ppm). Proton

coupling may be observed, or a proton-decoupled spectrum can be acquired for

simplification.

Infrared (IR) Spectroscopy
Sample Preparation: As Tert-butyldimethylsilyl fluoride is a liquid, the spectrum can be

obtained neat. Place a drop of the liquid between two KBr or NaCl plates to form a thin film.

Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a

drop of the sample directly on the ATR crystal.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

Acquire a background spectrum of the empty sample holder or clean ATR crystal first, which

is then automatically subtracted from the sample spectrum. An appropriate number of scans

(e.g., 16-32) should be co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
Sample Introduction: Due to its volatility, Tert-butyldimethylsilyl fluoride is well-suited for

Gas Chromatography-Mass Spectrometry (GC-MS). A dilute solution in a volatile organic

solvent (e.g., dichloromethane, hexane) is injected into the GC. Direct infusion via a volatile

solids probe may also be possible.

Instrumentation: A mass spectrometer equipped with an electron ionization (EI) source is

typically used.

Data Acquisition: The mass spectrum is recorded over a mass range of approximately m/z

30-200. The electron energy is typically set to 70 eV. The resulting spectrum will show the

molecular ion and characteristic fragment ions.

Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

analysis of Tert-butyldimethylsilyl fluoride.
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Sample Preparation

Spectroscopic Techniques

Data Analysis & Interpretation

Structural Elucidation

Synthesis & Purification
of TBDMSF

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F) IR Spectroscopy Mass Spectrometry

NMR Data:
- Chemical Shifts

- Coupling Constants
- Integration

IR Data:
- Peak Positions

- Functional Groups

MS Data:
- Molecular Ion

- Fragmentation Pattern

Structure Confirmation of
Tert-butyldimethylsilyl Fluoride

Click to download full resolution via product page

Caption: Logical workflow for the spectroscopic analysis of Tert-butyldimethylsilyl Fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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